Cas no 959918-17-3 (2-Ethynylpiperidine)

• Product Name: 2-Ethynylpiperidine
• CAS No: 959918-17-3
• MF: C₇H₁₁N
• MW: 109.168941736221
• CID: 827384
• PubChem ID: 14502695
• Update Time: 2025-10-30

2-Ethynylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-Ethynylpiperidine
• QC-3743
• AT34024
• FT-0711602
• SB42555
• GOMISINA
• SCHEMBL3257979
• DTXSID80561063
• 959918-17-3
• AKOS006323669
• EN300-736073
• 128959-93-3
• (2R)-2-ethynylpiperidine
• DB-002271
• 128959-95-5
• (2S)-2-ethynylpiperidine

• Inchi： 1S/C7H11N/c1-2-7-5-3-4-6-8-7/h1,7-8H,3-6H2
• InChI Key： FOWKJWIPJPYKKW-UHFFFAOYSA-N
• SMILES： N1CCCCC1C#C

Computed Properties

• Exact Mass: 109.08900
• Monoisotopic Mass: 109.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 1.09050

Additional information on 2-Ethynylpiperidine

Introduction to 2-Ethynylpiperidine (CAS No: 959918-17-3)

The compound 2-Ethynylpiperidine, also known by its CAS registry number 959918-17-3, is an organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a derivative of piperidine, a six-membered cyclic amine, with an ethynyl group attached at the 2-position. The ethynyl group introduces unique electronic and steric properties, making it a valuable building block in the construction of complex molecules.

Recent studies have highlighted the potential of 2-Ethynylpiperidine in the development of bioactive compounds. For instance, researchers have explored its role in the synthesis of heterocyclic frameworks, which are crucial in drug discovery. The compound's ability to undergo various transformations, such as cycloadditions and conjugate additions, has made it a versatile precursor in organic synthesis.

In terms of chemical properties, 2-Ethynylpiperidine exhibits a high degree of stability due to the aromaticity of the piperidine ring and the sp-hybridized carbon in the ethynyl group. This stability makes it suitable for use in demanding synthetic conditions. Additionally, its solubility in common organic solvents facilitates its use in various reaction protocols.

The application of 2-Ethynylpiperidine extends beyond traditional organic synthesis. Recent advancements have demonstrated its utility in materials science, particularly in the development of functional polymers and supramolecular assemblies. The compound's ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for constructing self-assembled structures with tailored properties.

From a medicinal chemistry perspective, 2-Ethynylpiperidine has been investigated as a potential lead compound for therapeutic agents targeting various diseases. Its structural flexibility allows for the introduction of functional groups that can modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have focused on its role as a scaffold for kinase inhibitors and GPCR modulators.

In conclusion, 2-Ethynylpiperidine (CAS No: 959918-17-3) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and synthetic accessibility make it an essential tool for researchers aiming to develop innovative solutions in drug discovery and materials science.